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Compound of Interest

Compound Name:
N-(2,2-Dimethoxyethyl)-4-

nitrobenzamide

CAS No.: 481053-42-3

Cat. No.: B3268477

Get Quote

Executive Summary
N-(2,2-Dimethoxyethyl)-4-nitrobenzamide is a masked aldehyde intermediate primarily

utilized in the Pomeranz-Fritsch reaction to access functionalized isoquinolines. Its solubility

profile is dominated by the lipophilic 4-nitrobenzoyl core and the acid-labile dimethyl acetal tail.

While stable in neutral organic media, the compound undergoes rapid hydrolysis in acidic

environments, necessitating specific handling protocols during solvation and purification.

Physicochemical Identity
Before establishing solubility, the purity and identity of the solid must be confirmed. The acetal

functionality significantly alters the solubility compared to the parent 4-nitrobenzamide.
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Property Data / Prediction

Chemical Structure 4-NO₂-C₆H₄-CONH-CH₂-CH(OCH₃)₂

Molecular Formula C₁₁H₁₄N₂O₅

Molecular Weight 254.24 g/mol

Physical State Pale yellow to white crystalline solid

Predicted LogP ~1.2 – 1.5 (Moderately Lipophilic)

H-Bond Donors 1 (Amide NH)

H-Bond Acceptors 5 (Nitro, Carbonyl, 2x Ether)

Solubility Profile
The following data categorizes the solvent compatibility of N-(2,2-Dimethoxyethyl)-4-
nitrobenzamide. Note that quantitative values are derived from comparative analysis of the

structural core (4-nitrobenzamide) and functional group contributions.

Solvent Compatibility Table
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Solvent Class Specific Solvent Solubility Rating Operational Notes

Polar Aprotic DMSO, DMF
Excellent (>100

mg/mL)

Preferred for stock

solutions. Stable at

RT.

Chlorinated
Dichloromethane

(DCM), Chloroform
Good (>50 mg/mL)

Standard solvent for

synthesis and

extraction.

Alcohols Methanol, Ethanol
Moderate (10–30

mg/mL)

Solubility increases

significantly with heat.

Esters Ethyl Acetate Moderate

Suitable for

crystallization/purificati

on.

Ethers THF, Diethyl Ether Low to Moderate

Poor solubility in

diethyl ether; better in

THF.

Aqueous Water, PBS (pH 7.4) Poor (<1 mg/mL)

Requires organic co-

solvent (e.g., 5%

DMSO) for biological

assays.

Acidic 1M HCl, TFA UNSTABLE

Do not use for

solubility testing.

Acetal hydrolysis

occurs immediately.

Critical Stability Warning: Acid Sensitivity
Researchers must distinguish between solubility and reactivity. In acidic media (pH < 4), the

dimethoxy acetal group hydrolyzes to the aldehyde, which then cyclizes (Pomeranz-Fritsch).

Observation: Dissolution in acid followed by yellowing or precipitation often indicates

cyclization to the isoquinoline or degradation, not simple solvation.
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Mechanistic Context: The Pomeranz-Fritsch
Pathway
Understanding the solubility requires mapping the compound's role in the synthesis pipeline.

The diagram below illustrates the transformation from precursors to the target isoquinoline,

highlighting the acid-sensitive step.[1]

Solubility Critical Zone

Precursors
(4-Nitrobenzoyl Cl + 

Aminoacetaldehyde dimethyl acetal)

Target Intermediate
N-(2,2-Dimethoxyethyl)-
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Figure 1: Reaction pathway showing the stability window of the acetal intermediate. Solubility

testing must be confined to the "Target Intermediate" stage before acid exposure.

Experimental Protocols
Protocol A: Self-Validating Gravimetric Solubility
Determination
Since batch-to-batch purity affects saturation limits, use this protocol to generate precise data

for your specific lot.

Materials:

N-(2,2-Dimethoxyethyl)-4-nitrobenzamide (solid)

Target Solvent (e.g., Ethanol, DMSO)

0.22 µm PTFE Syringe Filter

Analytical Balance
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Step-by-Step:

Saturation: Add excess solid (~50 mg) to a glass vial containing 1.0 mL of the solvent.

Equilibration: Vortex for 1 minute, then incubate at 25°C for 4 hours (shaking or stirring).

Check: If solution becomes clear, add more solid until a precipitate persists.

Filtration: Draw the supernatant into a syringe and filter through the 0.22 µm PTFE filter into

a pre-weighed vial (

).

Evaporation: Evaporate the solvent (using a Genevac or nitrogen stream) until mass is

constant.

Measurement: Weigh the vial with residue (

).

Calculation:

Protocol B: Synthesis & Purification (For Reference)
If solubility issues arise from impurities (e.g., residual 4-nitrobenzoic acid), repurify using this

standard workflow.

Reaction: Dissolve 4-nitrobenzoyl chloride (1.0 eq) in dry DCM. Add Aminoacetaldehyde

dimethyl acetal (1.1 eq) and Triethylamine (1.5 eq) at 0°C. Stir at RT for 4 hours.

Workup (Solubility-Based):

Wash organic layer with sat. NaHCO₃ (removes unreacted acid).

Wash with 1M HCl (Quick wash < 1 min to remove amines; prolonged contact hydrolyzes

the acetal).

Wash with Brine, dry over Na₂SO₄.
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Crystallization: Evaporate DCM. Recrystallize from Ethyl Acetate/Hexanes to yield the pure

amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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